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Compound of Interest

Compound Name: Pentyl 2-butenoate

Cat. No.: B15349167 Get Quote

Essential Safety and Handling Guide for Pentyl
2-butenoate
This guide provides immediate safety, handling, and disposal information for Pentyl 2-
butenoate, tailored for research scientists and drug development professionals. The following

procedures are designed to ensure the safe management of this chemical in a laboratory

setting.

Physical and Chemical Properties
Pentyl 2-butenoate is a combustible liquid that requires careful handling to prevent ignition.[1]

Its physical and chemical properties are summarized below.
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Property Value

CAS Number 25415-76-3[1]

Molecular Formula C₉H₁₆O₂[1]

Molecular Weight 156.225 g/mol [1]

Appearance Clear colorless to pale yellow liquid[1]

Boiling Point 194 °C[1]

Flash Point 172 °F (77.8 °C) (TCC)[1][2]

Specific Gravity 0.896 g/cm³[1]

NFPA Ratings Health: 0, Fire: 2, Reactivity: 0[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table outlines the recommended PPE for handling Pentyl 2-butenoate.
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PPE Category Recommendation Rationale

Eye Protection

Safety glasses or chemical

safety goggles.[1] A full-face

shield may be necessary for

splash hazards.[3]

Protects eyes from splashes

and irritation.

Hand Protection

Protective gloves. While

specific breakthrough data for

Pentyl 2-butenoate is not

available, nitrile or neoprene

gloves are generally

recommended for esters and

organic solvents for splash

protection.[1][4] For prolonged

contact, consider heavier-duty

gloves and consult

manufacturer's compatibility

charts.

Prevents skin contact and

potential irritation.[5]

Skin and Body Protection

A lab coat (preferably flame-

resistant) that covers the entire

arms and legs, along with

closed-toe shoes, must be

worn.[3]

Protects skin from accidental

splashes and contact.

Respiratory Protection

In case of insufficient

ventilation, wear a suitable

respiratory equipment.[1] An

air-purifying respirator with an

organic vapor cartridge may be

appropriate.[6][7] The selection

of a respirator depends on the

airborne concentration of the

chemical.[8]

Prevents inhalation of vapors,

especially in poorly ventilated

areas or during aerosol-

generating procedures.

Operational and Disposal Plans
A systematic approach to handling, storage, and disposal is crucial for laboratory safety.
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Receiving and Storage:

Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and other ignition sources.[1][5]

Container: Keep the container tightly closed when not in use.[9]

Segregation: Store away from incompatible materials. Although specific incompatibilities for

Pentyl 2-butenoate are not listed, as a general precaution, store it separately from strong

oxidizing agents.[1]

Handling Procedures:

Ventilation: All handling of Pentyl 2-butenoate should occur in a well-ventilated area,

preferably inside a chemical fume hood.[1][9]

Ignition Sources: Eliminate all potential ignition sources, including open flames, hot plates,

and spark-producing equipment.[1][10]

Transfer: When transferring from large containers (greater than 4 liters), ensure proper

bonding and grounding to prevent static discharge.[3][9]

Hygiene: Do not eat, drink, or smoke in areas where Pentyl 2-butenoate is handled.[1]

Always wash hands thoroughly after handling.[1]

Spill Management:

Evacuation: For large spills, evacuate the area immediately.

Ventilation: Ensure the spill area is well-ventilated.[1]

Containment: For small spills, use an absorbent material (e.g., sand, vermiculite) to contain

the liquid.[1]

Collection: Use non-sparking tools to collect the absorbed material and place it in a sealed

container for disposal.[11]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://www.smolecule.com/products/s607065
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b15349167?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b15349167?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://www.unr.edu/ehs/policies-manuals/chemical-hygiene-plan/chapter-4
https://www.cmu.edu/ehs/Laboratory-Safety/chemical-safety/documents/ehs-guideline---flammable-and-combustible-liquids.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b15349167?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W01340%20SDS%20(US-English).pdf
https://pubchem.ncbi.nlm.nih.gov/compound/12278
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area thoroughly with soap and water.

Disposal Plan:

Waste Collection: Collect all Pentyl 2-butenoate waste, including contaminated absorbent

materials, in a clearly labeled, sealed container.

Regulations: Dispose of the chemical waste in accordance with all local, state, and federal

regulations.[1] This typically involves disposal through a licensed chemical waste contractor.

[1]

Environmental Release: Avoid releasing Pentyl 2-butenoate into the environment.[1]

Emergency First Aid Procedures
In the event of an exposure, immediate and appropriate first aid is critical.

Exposure Route First Aid Procedure

Inhalation
Remove the individual to fresh air and keep

them comfortable for breathing.[1]

Skin Contact
Wash the affected skin with plenty of water.[1]

Remove contaminated clothing.

Eye Contact

Rinse eyes cautiously with water as a

precaution.[1] If wearing contact lenses, remove

them if it is easy to do so and continue rinsing.

Ingestion

If the person is conscious, rinse their mouth with

water. Call a poison center or physician if you

feel unwell.[1] Do NOT induce vomiting.

Workflow for Handling Pentyl 2-butenoate
The following diagram illustrates the logical workflow for the safe handling of Pentyl 2-
butenoate from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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